Cas no 1267176-07-7 (2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine)

• Product Name: 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine
• CAS No: 1267176-07-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6175920
• PubChem ID: 82190833
• Update Time: 2025-08-05

2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine
• 1267176-07-7
• EN300-1842685
• SCHEMBL21389734

• Inchi： 1S/C7H12N2S/c1-5-9-4-6(10-5)7(2,3)8/h4H,8H2,1-3H3
• InChI Key： DVEUTYQLRZWACO-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)N

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine

2-(2-Methyl-1,3-thiazol-5-yl)propan-2-amine: A Comprehensive Overview

2-(2-Methyl-1,3-thiazol-5-yl)propan-2-amine, also known by its CAS registry number 1267176-07-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine consists of a thiazole ring substituted with a methyl group at position 2 and an N-substituted propanamine group at position 5. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 1267176-07-7 involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, focusing on minimizing reaction steps and reducing the use of hazardous reagents. These efforts have not only improved the scalability of the synthesis but also contributed to the sustainability of chemical manufacturing practices.

One of the most notable aspects of 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine is its potential as a biologically active compound. Studies have demonstrated that this compound exhibits antimicrobial activity, making it a promising candidate for the development of new antibiotics. In particular, research has shown that it can inhibit the growth of various bacterial strains, including drug-resistant pathogens, which are a major concern in modern medicine. The mechanism of action involves interference with bacterial cell wall synthesis or membrane integrity, although further studies are required to fully elucidate its mode of action.

Beyond its antimicrobial properties, 1267176-07-7 has also been investigated for its potential as an anti-inflammatory agent. Experimental data indicate that this compound can suppress the production of pro-inflammatory cytokines and reduce oxidative stress in vitro. These findings suggest that it may have therapeutic applications in conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders. However, additional research is needed to confirm these effects in vivo and to assess its safety profile.

The structural features of 2-(2-methyl-1,3-thiazol-5-yl)propan-2-amine make it an attractive scaffold for further chemical modifications. By altering the substituents on the thiazole ring or modifying the amine group, researchers can potentially enhance its bioactivity or tailor it for specific therapeutic applications. For instance, recent studies have explored the incorporation of electron-withdrawing or donating groups to modulate the compound's pharmacokinetic properties and improve its bioavailability.

In terms of pharmacokinetics, preliminary studies suggest that 1267176-07-7 has moderate absorption and distribution properties in experimental models. However, its stability in biological systems and metabolic pathways remain areas requiring further investigation. Understanding these aspects is crucial for determining whether this compound can be developed into a viable drug candidate or if structural modifications are necessary to enhance its pharmacokinetic profile.

From an environmental perspective, the ecological impact of 2-(2-methyl